Cas no 904667-65-8 (Daturametelin I)
Daturametelin I structure
Product Name:Daturametelin I
CAS No:904667-65-8
MF:C34H48O10
MW:616.738931655884
CID:837621
PubChem ID:91895479
Update Time:2025-07-12
Daturametelin I Chemical and Physical Properties
Names and Identifiers
-
- DaturaMetelin I
- W2817
- FS-9141
- 904667-65-8
- AKOS032961799
- [ "" ]
- Daturametelin I
-
- Inchi: 1S/C34H48O10/c1-16-12-24(43-31(41)19(16)15-42-32-30(40)29(39)28(38)25(14-35)44-32)17(2)20-8-9-21-27-22(10-11-33(20,21)3)34(4)18(13-23(27)36)6-5-7-26(34)37/h5-6,13,17,20-25,27-30,32,35-36,38-40H,7-12,14-15H2,1-4H3/t17-,20+,21-,22-,23+,24+,25+,27-,28+,29-,30+,32+,33+,34-/m0/s1
- InChI Key: ZKPXDCPRHDFPTL-UWOSJZGMSA-N
- SMILES: O[C@@H]1C=C2C=CCC([C@]2(C)[C@@H]2[C@@H]1[C@@H]1CC[C@H]([C@@H]([C@@H]3OC(=O)C(CO[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O4)=C(C)C3)C)[C@]1(CC2)C)=O
Computed Properties
- Exact Mass: 616.32474772g/mol
- Monoisotopic Mass: 616.32474772g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 44
- Rotatable Bond Count: 6
- Complexity: 1260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 163
- XLogP3: 2.3
Experimental Properties
- Color/Form: Powder
- Density: 1.4±0.1 g/cm3
- Boiling Point: 828.8±65.0 °C at 760 mmHg
- Flash Point: 261.6±27.8 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Daturametelin I Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Daturametelin I Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3774-1 mg |
Daturametelin I |
904667-65-8 | 1mg |
¥3155.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3774-5 mg |
Daturametelin I |
904667-65-8 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN3774-1 mL * 10 mM (in DMSO) |
Daturametelin I |
904667-65-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6720 | 2023-09-15 | |
| TargetMol Chemicals | TN3774-5mg |
Daturametelin I |
904667-65-8 | 5mg |
¥ 4420 | 2024-07-20 | ||
| A2B Chem LLC | AH93555-5mg |
DaturaMetelin I |
904667-65-8 | 93.0% | 5mg |
$785.00 | 2024-05-20 | |
| TargetMol Chemicals | TN3774-1 ml * 10 mm |
Daturametelin I |
904667-65-8 | 1 ml * 10 mm |
¥ 6720 | 2024-07-20 |
Daturametelin I Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
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